(1-Propyl-4-piperidinyl)acetic acid hydrochloride
Overview
Description
(1-Propyl-4-piperidinyl)acetic acid hydrochloride, also known as PPAA, is a chemical compound with potential pharmaceutical applications. It is a derivative of the neurotransmitter gamma-aminobutyric acid (GABA) and has been found to have similar effects on the central nervous system. PPAA has been studied for its potential use as an anti-anxiety and anti-convulsant medication.
Mechanism of Action
The exact mechanism of action of (1-Propyl-4-piperidinyl)acetic acid hydrochloride is not fully understood, but it is believed to act on the GABAergic system in the brain. This compound has been found to increase GABA levels in the brain, leading to a calming effect and a reduction in anxiety and seizure activity.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in animal models. It has been found to increase GABA levels in the brain, as well as to decrease levels of the excitatory neurotransmitter glutamate. This compound has also been found to have antioxidant properties, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using (1-Propyl-4-piperidinyl)acetic acid hydrochloride in lab experiments is its potential as a therapeutic agent for anxiety disorders and epilepsy. Its effects on the GABAergic system make it a promising candidate for further research in these areas. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to fully understand its effects and potential side effects.
Future Directions
There are several potential future directions for research on (1-Propyl-4-piperidinyl)acetic acid hydrochloride. One area of interest is its potential use as a treatment for anxiety disorders and epilepsy. Further studies are needed to fully understand its mechanism of action and potential side effects. Another area of interest is the development of new derivatives of this compound with improved pharmacological properties. Additionally, this compound may have potential applications in other areas of medicine, such as neurodegenerative diseases and pain management.
Scientific Research Applications
(1-Propyl-4-piperidinyl)acetic acid hydrochloride has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been found to have anxiolytic and anticonvulsant effects in animal models, and has been suggested as a potential treatment for anxiety disorders and epilepsy.
properties
IUPAC Name |
2-(1-propylpiperidin-4-yl)acetic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO2.ClH/c1-2-5-11-6-3-9(4-7-11)8-10(12)13;/h9H,2-8H2,1H3,(H,12,13);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VGDNDYGUSXGOLC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCC(CC1)CC(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1255717-53-3 |
Source
|
| Record name | 4-Piperidineacetic acid, 1-propyl-, hydrochloride (2:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1255717-53-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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